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Compound of Interest

Compound Name: Beryllium diiodide

Cat. No.: B1593921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth look at beryllium diiodide (BeI₂), a compound of interest in

various chemical and materials science applications. Below, you will find its core chemical data,

physical properties, synthesis protocols, and key applications, with a strong emphasis on safety

and handling due to the toxic nature of beryllium compounds.

Core Chemical Data
Beryllium diiodide is an inorganic compound with the chemical formula BeI₂.[1][2] It is

recognized by several identifiers, the most critical of which is its CAS number for unambiguous

identification in research and regulatory contexts.

Identifier Value

CAS Number 7787-53-3[1][3][4][5][6][7]

IUPAC Name beryllium diiodide[4][5]

Molecular Formula BeI₂[1][3][4][5][6][7]

Molecular Weight 262.821 g/mol [1][3][4][8]

Synonyms Beryllium iodide, Beryllium iodide (BeI₂)[1][5][7]

EC Number 232-119-0[1][5][9]

PubChem CID 82231[8][9]
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Physical and Chemical Properties
Beryllium diiodide is a white, hygroscopic crystalline solid that appears as colorless needles.

[1][7][9] It is highly reactive with water and requires careful handling in a moisture-free

environment. The molecule has a linear geometry, and while the individual Be-I bonds are

polar, the overall molecule is nonpolar due to its symmetry.[10]

Property Value

Appearance Colorless, hygroscopic needles[1][7][9]

Melting Point 480 °C (896 °F)[1][3][7][9]

Boiling Point 488 - 590 °C (910.4 - 1094 °F)[1][3][9]

Density 4.32 g/cm³[1][3][7]

Solubility
Reacts violently with water; soluble in ethanol[1]

[7]

Structure

Exists in two polymorphic forms, both featuring

tetrahedral Be²⁺ centers with bridging iodide

ligands.[2]

Experimental Protocols: Synthesis of Beryllium
Diiodide
Several methods for the synthesis of anhydrous beryllium diiodide have been documented.

Due to the hazardous nature of beryllium and the reactivity of the compounds, these

procedures must be carried out with stringent safety controls.

Method 1: Direct Reaction of Elements

This is a common method for preparing beryllium iodide.

Reaction: Be + I₂ → BeI₂[2]

Procedure: Beryllium metal is reacted with elemental iodine at elevated temperatures,

typically between 500 °C and 700 °C.[2][7]
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Refined Protocol: To prevent explosive reactions from direct contact at high temperatures, a

modified procedure can be used. Beryllium powder and iodine are sealed in a quartz

ampoule. The mixture is first heated to 200 °C to sublime the iodine, separating the

reactants. The reaction vessel is then heated to 400 °C for 24 hours to allow the reaction to

proceed safely.[11] The resulting BeI₂ can be purified by sublimation.[11]

Method 2: Reaction with Beryllium Carbide

An alternative synthesis route involves the reaction of beryllium carbide with hydrogen iodide.

Reaction: Be₂C + 4HI → 2BeI₂ + CH₄[7]

Procedure: This gas-phase reaction is carried out by passing hydrogen iodide gas over

beryllium carbide at approximately 700 °C.[7]

Method 3: Synthesis of an Ether Adduct

For applications requiring a less reactive form, a dietherate complex can be synthesized.

Reaction: Be + I₂ + 2 O(C₂H₅)₂ → BeI₂(O(C₂H₅)₂)₂[2]

Procedure: The oxidation of beryllium metal is conducted in an ether suspension, which

results in the formation of the colorless dietherate complex.[2] This complex can also be

formed by suspending anhydrous beryllium iodide in diethyl ether.[2]
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Synthesis of Beryllium Diiodide

Method 1: Direct Reaction Method 2: From CarbideMethod 3: Ether Adduct

Beryllium (Be) Powder

Seal Be and I₂
in Quartz Ampoule

React in Ether
Suspension

Iodine (I₂) Hydrogen Iodide (HI) Gas

React at 700°C

Beryllium Carbide (Be₂C)Diethyl Ether

Heat to 200°C
(Sublime I₂)

Heat to 400°C
(24 hours)

Beryllium Diiodide (BeI₂)

Purify via Sublimation

Pure BeI₂

Beryllium Diiodide (BeI₂)BeI₂(O(C₂H₅)₂)₂
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Application Workflow: Beryllium Purification

Beryllium Diiodide
(BeI₂) Vaporize BeI₂

Decomposition on
Tungsten Filament

(> 900°C) Deposition of
Beryllium

Iodine Gas (I₂)
(Recycled)

High-Purity
Beryllium Metal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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